![molecular formula C45H70N8O13 B1243275 N-[3-benzyl-7-hydroxy-20-(hydroxymethyl)-4,6-dimethyl-2,5,8,15,19,22-hexaoxo-17-propan-2-yl-18-oxa-1,4,7,13,14,21,27-heptazatricyclo[21.4.0.09,14]heptacosan-16-yl]-2-hydroxy-2-[2-hydroxy-6-methyl-5-(2-methylpropyl)oxan-2-yl]propanamide](/img/structure/B1243275.png)
N-[3-benzyl-7-hydroxy-20-(hydroxymethyl)-4,6-dimethyl-2,5,8,15,19,22-hexaoxo-17-propan-2-yl-18-oxa-1,4,7,13,14,21,27-heptazatricyclo[21.4.0.09,14]heptacosan-16-yl]-2-hydroxy-2-[2-hydroxy-6-methyl-5-(2-methylpropyl)oxan-2-yl]propanamide
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Overview
Description
N-[3-benzyl-7-hydroxy-20-(hydroxymethyl)-4,6-dimethyl-2,5,8,15,19,22-hexaoxo-17-propan-2-yl-18-oxa-1,4,7,13,14,21,27-heptazatricyclo[21.4.0.09,14]heptacosan-16-yl]-2-hydroxy-2-[2-hydroxy-6-methyl-5-(2-methylpropyl)oxan-2-yl]propanamide is a natural product found in Streptomyces nobilis with data available.
Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on synthesizing and understanding the structure of similar complex compounds. For instance, Laban et al. (2023) synthesized 4-hydroxy-N-isopropyltryptamine (4-HO-NiPT) from 4-benzyloxyindole, detailing the crystal structures of the title compound and its synthetic precursors (Laban et al., 2023). This exemplifies the intricate process of synthesizing and analyzing structurally complex organic compounds.
Multi-Component Reactions in Synthesis
The compound exemplifies the importance of multi-component reactions in synthetic chemistry. Dou et al. (2011) demonstrated the synthesis of N-substituted propanamides through a four-component reaction in an aqueous medium, highlighting the method's efficiency and eco-friendliness (Dou et al., 2011). Such methods are crucial in developing complex molecules like the one .
Novel Drug Development
The compound's structure is reminiscent of those used in drug discovery. For example, Norman (2012) evaluated two compounds for their potential in treating asthma and COPD (Norman, 2012). The complexity of these compounds shows the relevance of advanced organic synthesis in pharmaceutical research.
Potential Antiproliferative Properties
Research into structurally similar compounds has uncovered potential antiproliferative activities. Ma et al. (2017) isolated compounds from Daphniphyllum macropodum Miq and found one compound significantly inhibited cancer cell growth, suggesting that similar complex molecules might have therapeutic applications (Ma et al., 2017).
Properties
Molecular Formula |
C45H70N8O13 |
---|---|
Molecular Weight |
931.1 g/mol |
IUPAC Name |
N-[3-benzyl-7-hydroxy-20-(hydroxymethyl)-4,6-dimethyl-2,5,8,15,19,22-hexaoxo-17-propan-2-yl-18-oxa-1,4,7,13,14,21,27-heptazatricyclo[21.4.0.09,14]heptacosan-16-yl]-2-hydroxy-2-[2-hydroxy-6-methyl-5-(2-methylpropyl)oxan-2-yl]propanamide |
InChI |
InChI=1S/C45H70N8O13/c1-25(2)22-30-18-19-45(63,66-28(30)6)44(7,62)43(61)49-35-36(26(3)4)65-42(60)31(24-54)48-37(55)32-16-12-20-46-51(32)39(57)34(23-29-14-10-9-11-15-29)50(8)38(56)27(5)53(64)40(58)33-17-13-21-47-52(33)41(35)59/h9-11,14-15,25-28,30-36,46-47,54,62-64H,12-13,16-24H2,1-8H3,(H,48,55)(H,49,61) |
InChI Key |
CQRHYPCUIMZJPK-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(CCC(O1)(C(C)(C(=O)NC2C(OC(=O)C(NC(=O)C3CCCNN3C(=O)C(N(C(=O)C(N(C(=O)C4CCCNN4C2=O)O)C)C)CC5=CC=CC=C5)CO)C(C)C)O)O)CC(C)C |
synonyms |
SEK 1005 SEK-1005 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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